Cas no 202982-64-7 ((4-chloro-3-fluorophenyl)methanamine hydrochloride)

• Product Name: (4-chloro-3-fluorophenyl)methanamine hydrochloride
• CAS No: 202982-64-7
• MF: C₇H₈Cl₂FN
• MW: 196.049523353577
• MDL: MFCD00143293
• CID: 2626015
• PubChem ID: 2773620
• Update Time: 2025-06-28

(4-chloro-3-fluorophenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• CS-0436377
• SCHEMBL5958057
• 202982-64-7
• (4-chloro-3-fluorophenyl)methanamine;hydrochloride
• EN300-2009729
• MFCD00143293
• Z3244773428
• (4-chloro-3-fluorophenyl)methanaminehydrochloride
• SZEIBCAEFIKNJV-UHFFFAOYSA-N
• 4-CHLORO-3-FLUOROBENZYLAMINE HCL
• N12136
• 4-Chloro-3-fluorobenzylamine hydrochloride
• (4-chloro-3-fluorophenyl)methanamine hydrochloride

• MDL： MFCD00143293
• Inchi： 1S/C7H7ClFN.ClH/c8-6-2-1-5(4-10)3-7(6)9;/h1-3H,4,10H2;1H
• InChI Key： SZEIBCAEFIKNJV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)CN.Cl

Computed Properties

• Exact Mass: 195.0017828g/mol
• Monoisotopic Mass: 195.0017828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

(4-chloro-3-fluorophenyl)methanamine hydrochloride Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：

Additional information on (4-chloro-3-fluorophenyl)methanamine hydrochloride

(4-Chloro-3-fluorophenyl)methanamine Hydrochloride (CAS No. 202982-64-7): An Overview of Its Properties, Applications, and Recent Research

(4-Chloro-3-fluorophenyl)methanamine hydrochloride (CAS No. 202982-64-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as α-(4-chloro-3-fluorophenyl)glycine hydrochloride, is a derivative of glycine with a substituted aromatic ring. Its unique chemical structure and properties make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular formula of (4-chloro-3-fluorophenyl)methanamine hydrochloride is C₈H₉ClFN·HCl, and its molecular weight is approximately 215.11 g/mol. The compound exists as a white crystalline solid at room temperature and is highly soluble in water and polar organic solvents. Its solubility properties make it easy to handle and process in various chemical reactions.

In terms of its chemical structure, the presence of a chloro and fluoro substituent on the phenyl ring imparts unique electronic and steric effects that influence its reactivity and biological activity. The amino group, when protonated as the hydrochloride salt, enhances its solubility in aqueous media, making it suitable for use in biological assays and pharmaceutical formulations.

(4-Chloro-3-fluorophenyl)methanamine hydrochloride has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of novel compounds with therapeutic potential. Recent research has focused on its role in the development of drugs targeting various diseases, including neurological disorders, cancer, and infectious diseases.

A study published in the Journal of Medicinal Chemistry highlighted the use of (4-chloro-3-fluorophenyl)methanamine hydrochloride as a key intermediate in the synthesis of a series of novel anticonvulsant agents. These compounds exhibited potent activity against seizures in animal models, suggesting their potential as new therapeutic options for epilepsy. The unique substitution pattern on the phenyl ring was found to significantly enhance the potency and selectivity of these compounds.

In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers explored the use of (4-chloro-3-fluorophenyl)methanamine hydrochloride in the development of anticancer agents. The compound was used to synthesize a series of derivatives that showed promising cytotoxic activity against various cancer cell lines. The presence of the chloro and fluoro substituents was found to play a crucial role in modulating the biological activity and selectivity of these derivatives.

Beyond its applications in drug discovery, (4-chloro-3-fluorophenyl)methanamine hydrochloride has also been investigated for its use in other areas of chemistry. For example, it has been used as a ligand in transition metal-catalyzed reactions, where its unique electronic properties have been exploited to improve reaction efficiency and selectivity. A recent study published in the Catalysis Science & Technology demonstrated the use of this compound as a ligand in palladium-catalyzed cross-coupling reactions, leading to improved yields and product purity.

The safety profile of (4-chloro-3-fluorophenyl)methanamine hydrochloride is an important consideration for its use in pharmaceutical applications. Toxicological studies have shown that it exhibits low toxicity when used at appropriate concentrations. However, as with any chemical compound, proper handling and storage precautions should be followed to ensure safety.

In conclusion, (4-chloro-3-fluorophenyl)methanamine hydrochloride (CAS No. 202982-64-7) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it an attractive intermediate for the synthesis of novel compounds with therapeutic potential. Ongoing research continues to uncover new applications and optimize its use in various fields, highlighting its importance as a key player in modern chemical research.